Cas no 389606-12-6 (5-Pyrimidinecarbonitrile, 2-chloro-4-(ethylamino)-)

• Product Name: 5-Pyrimidinecarbonitrile, 2-chloro-4-(ethylamino)-
• CAS No: 389606-12-6
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 1496316
• Update Time: 2024-08-24

5-Pyrimidinecarbonitrile, 2-chloro-4-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 2-chloro-4-(ethylamino)-

• Inchi： 1S/C7H7ClN4/c1-2-10-6-5(3-9)4-11-7(8)12-6/h4H,2H2,1H3,(H,10,11,12)
• InChI Key： FUOXREHHVBLXAU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C#N)C(NCC)=N1

Computed Properties

• Exact Mass: 182.03611

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 414.5±30.0 °C(Predicted)
• PSA: 61.6
• pka: -0.11±0.10(Predicted)